3-Isobutyl-5-methyl-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• IUPAC Name: 5-methyl-3-(2-methylpropyl)-1,2,3,4-tetrahydroisoquinoline
• InChI: InChI=1S/C14H21N/c1-10(2)7-13-8-14-11(3)5-4-6-12(14)9-15-13/h4-6,10,13,15H,7-9H2,1-3H3
• InChI Key: KGVUPHWSIMRIPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CC(NCC2=CC=C1)CC(C)C

Description

3-Isobutyl-5-methyl-1,2,3,4-tetrahydroisoquinoline is a useful research compound. Its molecular formula is C14H21N and its molecular weight is 203.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 20 mg of methyl 3-isobutyl-5-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate in hydrochloric acid (0.8 mL)-acetic acid (0.3 mL) was reacted at 90° C. for 48 hours. Under ice-cooling, the reaction liquid was diluted by addition of water, alkalized with 5 N sodium hydroxide, and extracted with chloroform. The organic layer was washed with saturated brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue obtained was purified by PLC (chloroform:ammonia saturated methanol=20:1) to obtain 13 mg (yield 84%) of a title compound as a light yellow oily substance.